Cas no 1806190-67-9 (2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1806190-67-9
• MF: C₇H₄ClF₃INO₄S
• MW: 417.528642654419
• CID: 4834026
• Update Time: 2025-08-05

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO4S/c1-16-3-2-4(18(8,14)15)6(13-5(3)12)17-7(9,10)11/h2H,1H3
• InChI Key： QZZRQTZIKXKZPH-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=N1)OC(F)(F)F)S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 3
• Topological Polar Surface Area: 73.9

Additional information on 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride

Introduction to 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806190-67-9)

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806190-67-9, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of an iodo group, methoxy substituents, and a trifluoromethoxy group on a pyridine core, make it a versatile building block for medicinal chemists and synthetic organic chemists.

The compound’s structure is characterized by a pyridine ring that serves as the central scaffold. The pyridine ring is functionalized with several electron-withdrawing and electron-donating groups, which influence its reactivity and make it suitable for further derivatization. The iodo substituent at the 2-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in drug discovery to construct complex molecular architectures. Additionally, the methoxy group at the 3-position and the trifluoromethoxy group at the 6-position introduce both hydrophilic and lipophilic properties, enhancing the compound’s solubility and bioavailability in biological systems.

The sulfonyl chloride functionality at the 5-position of the pyridine ring is particularly noteworthy. Sulfonyl chlorides are known for their ability to react with nucleophiles to form sulfonamides, which are prevalent in many pharmaceuticals due to their biological activity. This reactivity makes 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride a valuable tool for synthesizing sulfonamide derivatives, which have demonstrated efficacy in treating a wide range of diseases, including infectious diseases and cancer.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The presence of fluorine atoms in pharmaceuticals can modulate metabolic stability, binding affinity, and pharmacokinetic properties. In this context, the trifluoromethoxy group in 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride contributes to these beneficial effects. Studies have shown that trifluoromethyl groups can enhance the binding affinity of drug candidates to their target proteins, leading to improved therapeutic outcomes.

The compound’s potential applications extend beyond pharmaceuticals. In agrochemical research, sulfonyl amides derived from such intermediates have been explored for their herbicidal and pesticidal properties. The unique combination of functional groups in 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride makes it an attractive candidate for designing novel agrochemicals that are both effective and environmentally sustainable.

Synthetic methodologies for preparing 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride have been optimized to ensure high yields and purity. One common approach involves the sulfonylation of a halogenated pyridine derivative followed by chlorination. Recent research has also explored catalytic methods that improve efficiency and reduce waste. These advancements align with the growing emphasis on green chemistry principles in industrial synthesis.

The biological activity of derivatives synthesized from 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride has been extensively studied. For instance, researchers have investigated its role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The sulfonyl chloride moiety allows for facile introduction of various pharmacophores, enabling fine-tuning of biological activity through structure-based drug design.

In conclusion, 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806190-67-9) is a multifunctional intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to remain an important component in drug discovery efforts worldwide.